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Compound Name:
4-Hydroxy-1,10-secocadin-5-ene-

1,10-dione

Cat. No.: B15590141 Get Quote

An In-depth Technical Guide to 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-

yl]cyclohex-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the sesquiterpenoid 4-hydroxy-4-

methyl-2-[(3R)-2-methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one, a natural product isolated from

the leaves of Casearia sylvestris. This document consolidates available data on its chemical

properties, isolation, and potential biological significance, serving as a valuable resource for

researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Identity and Properties
The compound, initially referred to as 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione, is more

accurately identified by its IUPAC name, 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-

yl]cyclohex-2-en-1-one.
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Property Value Source

IUPAC Name

4-hydroxy-4-methyl-2-[(3R)-2-

methyl-6-oxoheptan-3-

yl]cyclohex-2-en-1-one

N/A

Synonyms

4-Hydroxy-1,10-secocadin-5-

ene-1,10-dione, (4R)-4-

HYDROXY-1,10-SECO-

MUUROL-5-ENE-1,10-DIONE

N/A

Molecular Formula C₁₅H₂₄O₃ N/A

Molecular Weight 252.35 g/mol N/A

CAS Number 226904-40-1 N/A

Natural Source Leaves of Casearia sylvestris [1]

Compound Type Sesquiterpenoid N/A

Experimental Protocols
Isolation from Casearia sylvestris
The primary method for obtaining 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-

yl]cyclohex-2-en-1-one is through extraction and chromatographic separation from the leaves

of Casearia sylvestris. A general workflow for the isolation of sesquiterpenoids from this plant is

outlined below.

It is important to note that the specific detailed protocol for the isolation of this particular

compound from the cited literature, Fitoterapia. 2009 Oct;80(7):404-7, could not be fully

accessed. The following workflow is a generalized representation based on common practices

for isolating sesquiterpenoids from plant material.
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Fractionation

Purification

Structural Elucidation

Dried & Powdered Leaves of Casearia sylvestris

Maceration with Organic Solvent (e.g., Methanol)

Filtration & Concentration

Crude Extract

Solvent-Solvent Partitioning (e.g., Hexane, Ethyl Acetate)

Column Chromatography (Silica Gel)

Fraction Collection

Further Chromatographic Steps (e.g., Sephadex, HPLC)

Isolated 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one

Spectroscopic Analysis (NMR, MS)

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation and identification of the target compound.
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Detailed Steps:

Plant Material Collection and Preparation: Fresh leaves of Casearia sylvestris are collected,

air-dried, and ground into a fine powder.

Extraction: The powdered plant material is subjected to extraction with a suitable organic

solvent, such as methanol or ethanol, at room temperature for an extended period. The

resulting mixture is then filtered, and the solvent is evaporated under reduced pressure to

yield a crude extract.

Fractionation: The crude extract is subjected to solvent-solvent partitioning using immiscible

solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and water) to separate

compounds based on their polarity.

Chromatographic Separation: The fractions are then subjected to various chromatographic

techniques. Initial separation is typically performed on a silica gel column, eluting with a

gradient of solvents.

Purification: Fractions containing the compound of interest are further purified using

techniques such as Sephadex column chromatography and High-Performance Liquid

Chromatography (HPLC) until a pure compound is obtained.

Structural Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).[1]

Synthesis
Currently, there is no specific, detailed synthetic protocol available in the scientific literature for

4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one. The complexity of

the molecule, particularly the stereochemistry of the side chain, suggests that a total synthesis

would be a multi-step and challenging endeavor.

Biological Activity and Signaling Pathways
There is a significant lack of published data regarding the specific biological activities,

mechanism of action, and associated signaling pathways for 4-hydroxy-4-methyl-2-[(3R)-2-
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methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one.

While Casearia sylvestris extracts are known to possess a range of biological activities,

including anti-inflammatory, antimicrobial, and cytotoxic effects, the contribution of this specific

sesquiterpenoid to these activities has not been elucidated.

Future research is required to determine the pharmacological profile of this compound. A

potential logical workflow for investigating its biological activity is proposed below.

Initial Biological Screening

Mechanistic Studies (if activity is observed)

Pure 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one

Cytotoxicity Assays (e.g., MTT on cancer cell lines) Antimicrobial Assays (e.g., MIC against bacteria/fungi) Anti-inflammatory Assays (e.g., NO inhibition in macrophages)

Dose-Response Studies

Target Identification

Signaling Pathway Analysis (e.g., Western Blot, qPCR)

In vivo studies (Animal Models)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15590141?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Proposed workflow for the investigation of biological activity.

Conclusion and Future Directions
4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one is a structurally

interesting sesquiterpenoid isolated from Casearia sylvestris. While its chemical structure has

been elucidated, there is a clear need for further research to unlock its full potential. Key areas

for future investigation include:

Development of a total synthesis method: This would provide a reliable source of the

compound for extensive biological testing.

Comprehensive biological screening: A broad-based screening approach is necessary to

identify any significant pharmacological activities.

Mechanistic studies: Should any promising activities be identified, in-depth studies will be

required to understand its mechanism of action and potential as a therapeutic lead.

This technical guide serves as a foundational document to stimulate and guide future research

on this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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